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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoprothiolane-d4, a deuterated
analog of the systemic fungicide Isoprothiolane. This document details its typical certificate of
analysis specifications, analytical methodologies for purity determination, and its fungicidal
mechanism of action. Isoprothiolane-d4 serves as a critical internal standard for the
quantitative analysis of Isoprothiolane in various matrices, including environmental and
biological samples, utilizing techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

Certificate of Analysis and Purity

A Certificate of Analysis (CoA) for Isoprothiolane-d4 provides essential information regarding
its identity and quality. While specific values may vary between lots and suppliers, a typical CoA
will include the data presented in the tables below. Certified reference materials are often
produced and certified in accordance with ISO/IEC 17025 and ISO 17034, ensuring traceability
and reliability of the provided data.[3]

Physicochemical Properties
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Property Value Reference
diisopropyl 2-(4,4,5,5-
Chemical Name tetradeuterio-1,3-dithiolan-2- [4]
ylidene)propanedioate
CAS Number 1715020-82-8 [4][5]
Unlabeled CAS Number 50512-35-1 [41[6]
Molecular Formula C12H14D404S2 [2][6]
Molecular Weight 294.42 g/mol [2][6]
Appearance White, crystalline powder [7]
Sparingly soluble in water;
highly soluble in organic
Solubility i J [8]
solvents (e.g., acetone,
xylene)
Purity and Analytical Data
Parameter Specification Method
_ High-Performance Liquid
Purity >98.0%

Chromatography (HPLC)

Isotopic Purity

Not typically specified, but high
deuterium incorporation is

expected.

Mass Spectrometry (MS) or
Nuclear Magnetic Resonance

(NMR) Spectroscopy

Identity Confirmation

Conforms to the structure

NMR, MS

Experimental Protocols

The determination of purity and identity of Isoprothiolane-d4 involves standard analytical

techniques. The following are generalized protocols based on common practices for the

analysis of small molecules and pesticide reference standards.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is employed to assess the chemical purity of Isoprothiolane-d4 by separating it
from any non-deuterated Isoprothiolane and other impurities.

1. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.
2. Chromatographic Conditions:

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

* Mobile Phase: A gradient of acetonitrile and water is typically used.

» Flow Rate: 1.0 mL/min.

* Injection Volume: 10 pL.

» Detection: UV at a specified wavelength (e.g., 245 nm).

e Column Temperature: 30 °C.

3. Sample Preparation:

» Accurately weigh a small amount of Isoprothiolane-d4 and dissolve it in a suitable solvent,
such as acetonitrile, to a known concentration (e.g., 1 mg/mL).

» Further dilute the stock solution to a working concentration (e.g., 10 pg/mL) with the mobile
phase.

4. Analysis:
* Inject the prepared sample onto the HPLC system.

e The purity is calculated by dividing the peak area of Isoprothiolane-d4 by the total peak
area of all components in the chromatogram.
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Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of Isoprothiolane-d4 and to
provide evidence of its structure.

1. Instrumentation:

e Mass spectrometer, often coupled with a gas chromatograph (GC-MS) or liquid
chromatograph (LC-MS).

2. Method:

« lonization: Electrospray ionization (ESI) for LC-MS or electron ionization (El) for GC-MS.
e Mass Analyzer: Quadrupole, time-of-flight (TOF), or Orbitrap.

» Mode: Positive or negative ion mode, depending on the compound's properties.

3. Sample Preparation:

e Prepare a dilute solution of Isoprothiolane-d4 in a suitable volatile solvent (e.g., methanol
or acetonitrile).

4. Analysis:
e Introduce the sample into the mass spectrometer.

e The resulting mass spectrum should show a prominent peak corresponding to the molecular
ion ([M]+ or [M+H]+) of Isoprothiolane-d4 (m/z = 294.42).

o The fragmentation pattern can also be compared to that of a non-deuterated standard to
confirm the structure.

Mechanism of Action and Signaling Pathways

Isoprothiolane is a systemic fungicide with both protective and curative action, primarily used to
control rice blast disease caused by the fungus Pyricularia oryzae.[7][8][9] Its deuterated form,
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Isoprothiolane-d4, is expected to have the same biological mechanism. The mode of action
involves the inhibition of phospholipid biosynthesis in the fungal cells.[9]

Specifically, Isoprothiolane is classified under the FRAC (Fungicide Resistance Action
Committee) code F2, which targets lipid metabolism and/or biosynthesis.[10] It is believed to
interfere with the methylation of phospholipids, a crucial step in membrane synthesis and
function.[10] Furthermore, it disrupts the biosynthesis of polyunsaturated fatty acids, leading to
lipid peroxidation and subsequent damage to the fungal cell membranes.[8] This disruption of
membrane integrity ultimately inhibits the penetration and elongation of the infecting hyphae of
the fungus.[7]
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Caption: Mechanism of action of Isoprothiolane in fungal cells.

The following diagram illustrates the typical workflow for the analysis of Isoprothiolane-d4.
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Caption: General workflow for the analysis of Isoprothiolane-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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